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Compound of Interest

Compound Name: KIN59

Cat. No.: B12403558 Get Quote

Product Identifier: KIN59 (Also known as 5'-O-Tritylinosine)

CAS Number: 4152-77-6

This document provides crucial safety protocols, operational guidelines, and disposal plans for

laboratory professionals, including researchers, scientists, and drug development experts, who

handle KIN59. The information is intended to foster a safe and efficient laboratory environment.

Hazard Identification and Precautionary Measures
Safety Data Sheets (SDS) for KIN59 present some discrepancies regarding its hazard

classification. While some sources classify the substance as non-hazardous under the Globally

Harmonized System (GHS), others indicate potential hazards. To ensure the highest degree of

safety, it is prudent to handle KIN59 as a potentially hazardous substance with the following

precautions:

Potential Hazards:

May cause skin irritation.

May cause serious eye irritation.

May cause respiratory irritation.

May be harmful if swallowed.
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Precautionary Statements:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.

Wear protective gloves, protective clothing, eye protection, and face protection.

Store in a well-ventilated place and keep the container tightly closed.

Store locked up.

Personal Protective Equipment (PPE)
Consistent and proper use of Personal Protective Equipment is the most critical line of defense

against potential exposure to KIN59. The following table summarizes the recommended PPE

for handling this compound.

Protection Type Specific Recommendations Purpose

Eye and Face Protection
Safety glasses with side-

shields or goggles.

Protects against splashes and

airborne particles.

Skin Protection

Impermeable gloves (e.g.,

nitrile rubber). Lab coat or

other protective clothing.

Prevents direct skin contact

with the compound.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

dust formation is likely, a

NIOSH-approved respirator

may be necessary.

Minimizes the risk of inhaling

airborne particles.
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Adherence to proper handling and storage protocols is essential for maintaining the integrity of

KIN59 and ensuring a safe laboratory environment.

Handling:

Engineering Controls: Handle KIN59 in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Safe Handling Practices:

Avoid the formation of dust and aerosols.

Ensure all containers are clearly labeled.

Wash hands thoroughly after handling and before breaks.

Remove contaminated clothing and wash it before reuse.

Storage:

Conditions: Store in a cool, dry, and well-ventilated area.

Container: Keep the container tightly closed to prevent contamination and exposure to

moisture.

Incompatibilities: Keep away from strong oxidizing agents.

Emergency Procedures and First Aid
In the event of accidental exposure to KIN59, immediate and appropriate first aid measures

should be taken.
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Exposure Type First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If skin irritation occurs, seek medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Spill Response and Disposal Plan
Spill Response:

Evacuate: Clear the area of all personnel not involved in the cleanup.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further spread of the spill.

Clean-up:

For small spills, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable, labeled container for disposal.

Clean the spill area with a damp cloth or paper towels.

PPE: All personnel involved in the cleanup must wear the appropriate PPE as outlined

above.
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Disposal Plan:

The disposal of KIN59 and its containers must be conducted in accordance with all applicable

local, state, and federal regulations.

Unused Product: Dispose of unused KIN59 as chemical waste through a licensed disposal

company. Do not dispose of it down the drain or in the regular trash.

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should

be collected and disposed of as hazardous waste. After thorough rinsing, the container may

be disposed of as non-hazardous waste, provided all labels are removed or defaced.[1]

Experimental Protocols: Handling Solid KIN59
This protocol outlines the standard procedure for weighing and preparing a solution of KIN59.

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Don the appropriate PPE: lab coat, safety glasses, and nitrile gloves.

Weighing:

Place a clean, tared weigh boat on an analytical balance inside the fume hood.

Carefully transfer the desired amount of KIN59 powder to the weigh boat using a clean

spatula. Avoid creating dust.

Record the exact weight.

Solubilization:

Transfer the weighed KIN59 to an appropriate vessel (e.g., a volumetric flask or a conical

tube).

Add the desired solvent to the vessel. KIN59 is soluble in DMSO.
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Gently swirl or vortex the vessel until the solid is completely dissolved. Sonication may be

used to aid dissolution if necessary.

Cleanup:

Wipe down the spatula and work surface with a damp cloth.

Dispose of the weigh boat and any contaminated cleaning materials in the designated

chemical waste container.

Wash hands thoroughly after completing the procedure.

Signaling Pathway of KIN59
KIN59 is an inhibitor of thymidine phosphorylase and also acts as an antagonist to Fibroblast

Growth Factor-2 (FGF2).[2] It exerts its anti-angiogenic effects by inhibiting the FGF2 signaling

pathway.[2] KIN59 prevents the binding of FGF2 to its receptor, FGFR1, which in turn blocks

the activation of downstream signaling cascades, such as the Akt pathway.[2]
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Caption: Mechanism of KIN59 action on the FGF2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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